Cas no 167858-58-4 (1-Ethynyl-4-(4-propylcyclohexyl)benzene)

1-Ethynyl-4-(4-propylcyclohexyl)benzene is a specialized organic compound featuring a phenyl ring substituted with an ethynyl group and a 4-propylcyclohexyl moiety. This structure imparts unique electronic and steric properties, making it valuable in advanced material synthesis, particularly in liquid crystal and polymer applications. The ethynyl group enables further functionalization via click chemistry or cross-coupling reactions, while the cyclohexyl-propyl chain enhances thermal stability and mesophase behavior. Its rigid yet tunable framework is advantageous for designing high-performance optoelectronic materials or liquid crystal displays (LCDs). The compound’s well-defined molecular architecture also supports precise alignment in self-assembled systems, offering potential for tailored material properties.
1-Ethynyl-4-(4-propylcyclohexyl)benzene structure
167858-58-4 structure
Product Name:1-Ethynyl-4-(4-propylcyclohexyl)benzene
CAS No:167858-58-4
MF:C17H22
MW:226.356585025787
MDL:MFCD07784127
CID:111015
PubChem ID:14439224
Update Time:2025-06-11

1-Ethynyl-4-(4-propylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethynyl-4-(4-propylcyclohexyl)benzene
    • 4-(4-PROPYL-CYCLOHEXYL)-PHENYL ACETYLENE
    • Benzene,1-ethynyl-4-(4-propylcyclohexyl)-
    • 1-ETHYNYL-4-(4-PROPYL-CYCLOHEXYL)-BENZENE
    • 3-fluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-Bipheny
    • TRANS-4-(4-PROPYLCYCLOHEXYL)PHENYLACETYLENE
    • 1-ETHYNYL-4-[(1S,4R)-4-PROPYLCYCLOHEXYL]BENZENE
    • MFCD07784127
    • 4-(4-Propylcyclohexy)phenylacetylene
    • HLUVLSYQSNGSKG-UHFFFAOYSA-N
    • CS-0358171
    • 4-(4-propyl-cyclohexyl)phenyl acetylene
    • DTXSID801255042
    • AKOS015917890
    • Benzene,1-ethynyl-4-(trans-4-propylcyclohexyl)-
    • Trans-4-(4-propylcyclohexyl)-phenyl acetylene
    • benzene, 1-ethynyl-4-(4-propylcyclohexyl)-
    • FT-0687686
    • HLUVLSYQSNGSKG-JCNLHEQBSA-N
    • 88074-73-1
    • 5-Amino-N-[4-(trifluoromethyl)phenyl]-1,3,4-thiadiazole-2-acetamide
    • 4-(4-propyl-cyclohexyl)-phenylacetylene
    • 4-(4-propylcyclohexyl)phenyl acetylene
    • C17H22
    • MFCD09751228
    • SB66582
    • AS-67363
    • trans-4-(4'-Propylcyclohexyl)phenylacetylene
    • 167858-58-4
    • A3717
    • 4-(4-propylcyclohexyl)phenylacetylene
    • FT-0643604
    • 4-(trans-4-propylcyclohexyl)phenylacetylene
    • trans-1-Ethynyl-4-(4-propyl-cyclohexyl)-benzene
    • 4-(4-propyl-cyclohexyl)-phenyl acetylene, AldrichCPR
    • DTXSID40937402
    • 1-Ethynyl-4-(trans-4-propylcyclohexyl)benzene
    • AS-38222
    • E1232
    • AKOS015917626
    • AC-6584
    • TRANS-4-(4-PROPYLCYCLOHEXYL)-PHENYLACETYLENE
    • DB-030734
    • MDL: MFCD07784127
    • Inchi: 1S/C17H22/c1-3-5-15-8-12-17(13-9-15)16-10-6-14(4-2)7-11-16/h2,6-7,10-11,15,17H,3,5,8-9,12-13H2,1H3
    • InChI Key: HLUVLSYQSNGSKG-UHFFFAOYSA-N
    • SMILES: C1(CCC)CCC(C2C=CC(C#C)=CC=2)CC1

Computed Properties

  • Exact Mass: 226.17200
  • Monoisotopic Mass: 226.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.95
  • Boiling Point: 321.2°Cat760mmHg
  • Flash Point: 142.6°C
  • Refractive Index: 1.53
  • PSA: 0.00000
  • LogP: 4.74180

1-Ethynyl-4-(4-propylcyclohexyl)benzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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1-Ethynyl-4-(4-propylcyclohexyl)benzene Related Literature

Additional information on 1-Ethynyl-4-(4-propylcyclohexyl)benzene

Chemical Profile of 1-Ethynyl-4-(4-propylcyclohexyl)benzene (CAS No. 167858-58-4)

1-Ethynyl-4-(4-propylcyclohexyl)benzene, identified by the CAS number 167858-58-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural motif—a benzene ring substituted with an ethynyl group at the 1-position and a propylcyclohexyl group at the 4-position—exhibits distinct chemical properties that make it a valuable candidate for various applications, particularly in the synthesis of advanced materials and bioactive molecules.

The structural composition of 1-Ethynyl-4-(4-propylcyclohexyl)benzene imparts a balance of rigidity and flexibility, which is critical for its utility in both organic synthesis and material science. The presence of the ethynyl group (−C≡H) at the para position relative to the propylcyclohexyl substituent enhances its reactivity, making it a versatile intermediate in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, including pharmaceuticals and polymers.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 1-Ethynyl-4-(4-propylcyclohexyl)benzene as a precursor in the development of novel therapeutic agents. The compound's ability to serve as a scaffold for further functionalization has been leveraged in the design of molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have demonstrated that derivatives of this benzene derivative exhibit promising activity against various disease pathways by modulating key biological targets.

In materials science, 1-Ethynyl-4-(4-propylcyclohexyl)benzene has been explored for its role in synthesizing high-performance polymers and liquid crystals. The ethynyl group's capacity to participate in π-conjugation systems enhances the electronic properties of materials derived from this compound, making it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, the propylcyclohexyl moiety contributes to thermal stability and mechanical strength, which are essential attributes for industrial-grade materials.

The synthesis of 1-Ethynyl-4-(4-propylcyclohexyl)benzene typically involves multi-step organic transformations, starting from commercially available precursors like styrene derivatives. The introduction of the ethynyl group is often achieved through palladium-catalyzed coupling reactions, while the propylcyclohexyl substituent is typically installed via Friedel-Crafts alkylation or similar electrophilic aromatic substitution strategies. These synthetic methodologies highlight the compound's accessibility despite its complex structure.

From a biochemical perspective, research has begun to unravel the pharmacophoric features of 1-Ethynyl-4-(4-propylcyclohexyl)benzene that contribute to its biological activity. Computational modeling studies have predicted that this compound can interact with specific protein targets by exploiting hydrophobic interactions and π-stacking effects. Such insights are crucial for optimizing its pharmacological profile and developing next-generation drugs with improved efficacy and reduced side effects.

The environmental impact of 1-Ethynyl-4-(4-propylcyclohexyl)benzene is another area of growing interest. While it is not classified as a hazardous substance under current regulations, its persistence in aquatic environments remains a subject of investigation. Efforts are underway to develop greener synthetic routes that minimize waste generation and improve atom economy. These sustainable practices align with broader industry trends aimed at reducing the ecological footprint of chemical manufacturing processes.

Future directions in the study of 1-Ethynyl-4-(4-propylcyclohexyl)benzene may include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable inclusion complexes with other molecules makes it a potential candidate for encapsulating therapeutic agents or enhancing drug solubility. Additionally, its incorporation into nanoscale architectures could lead to innovative solutions in targeted drug delivery and tissue engineering.

In conclusion, 1-Ethynyl-4-(4-propylcyclohexyl)benzene (CAS No. 167858-58-4) represents a fascinating intersection of organic chemistry, medicinal chemistry, and materials science. Its unique structural features offer numerous opportunities for innovation across multiple disciplines, from developing novel therapeutics to designing advanced materials with tailored properties. As research continues to uncover new applications for this compound, its significance in modern science is poised to grow even further.

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